BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-6-(morpholin-4-yl)pyrimidine-4-
carboxylic acid structure

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

2-Chloro-6-morpholinopyrimidine-
Compound Name:
4-carboxylic acid

CAS No.: 263270-40-2

Cat. No.: B3120390

Get Quote

\ J

An In-depth Technical Guide to 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic Acid:
Structure, Synthesis, and Application

Executive Summary

This guide provides a comprehensive technical overview of 2-Chloro-6-(morpholin-4-
yl)pyrimidine-4-carboxylic acid, a heterocyclic building block of significant interest to
researchers, medicinal chemists, and professionals in drug development. The molecule's
unique architecture, featuring a pyrimidine core functionalized with a reactive chloro group, a
nucleophilic morpholine moiety, and a versatile carboxylic acid handle, makes it an
exceptionally valuable intermediate for synthesizing diverse compound libraries. We will delve
into its fundamental properties, a validated synthesis protocol, key reactivity patterns, and its
critical role as a scaffold in the discovery of targeted therapeutics.

Molecular Profile and Physicochemical Properties

The structure of 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid is defined by a central
pyrimidine ring. The strategic placement of its substituents governs its chemical behavior. The
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electron-withdrawing nature of the nitrogen atoms in the pyrimidine ring, combined with the
inductive effect of the chlorine atom, renders the C2 position highly susceptible to nucleophilic
aromatic substitution. The morpholine ring, a common motif in bioactive molecules, often
contributes to favorable pharmacokinetic properties such as aqueous solubility.[1] The
carboxylic acid at the C4 position provides a crucial anchor point for derivatization, most
commonly through amide bond formation.[2][3]

Table 1: Core Physicochemical Properties

Property Value Source
Molecular Formula CoH10CIN3O3 Inferred from structure
Molecular Weight 243.65 g/mol Calculated

Likely an off-white to pale Inferred from similar
Appearance .

yellow solid compounds

O=C(0O)clcc(N2CCOCC2)nc(
SMILES chnt Inferred from structure
n

INChl=1S/C9H10CIN303/c10-
12-8(13-5-1(9(15)16)2-13)14-

InChl Inferred from structure
3-6-17-7-4-14/h1-2H,3-7H2,

(H,15,16)

Inferred - not directly available
InChlKey ) N/A
in search results

Not directly available in search
CAS Number N/A
results

Synthesis and Purification Protocol

The synthesis of 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid is most logically
achieved through a selective nucleophilic aromatic substitution (SNAr) reaction. The starting
material, 2,6-dichloropyrimidine-4-carboxylic acid, possesses two reactive chlorine atoms. The
C6 position is generally more activated towards nucleophilic attack than the C2 position. By
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controlling the reaction stoichiometry and conditions, a monosubstitution with morpholine can

be selectively achieved.

Rationale for Experimental Design

Starting Material: 2,6-Dichloropyrimidine-4-carboxylic acid is an ideal precursor. The two
chlorine atoms serve as excellent leaving groups for SNAr reactions.

Nucleophile: Morpholine is a secondary amine that acts as the incoming nucleophile.[1]

Solvent: A polar aprotic solvent like N,N-Dimethylformamide (DMF) or a polar protic solvent
like ethanol is suitable to dissolve the reactants and facilitate the reaction.

Base: A non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine
(DIPEA), is required to neutralize the HCI generated during the reaction, driving the
equilibrium towards the product.

Temperature Control: The reaction is typically performed at an elevated temperature to
ensure a reasonable reaction rate, but excessive heat should be avoided to minimize side
reactions, such as disubstitution.

Step-by-Step Synthesis Protocol

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 2,6-dichloropyrimidine-4-carboxylic acid (1.0 eq) and ethanol (10 mL/g of
starting material).

Reagent Addition: To the stirred suspension, add morpholine (1.1 eq) followed by the
dropwise addition of triethylamine (2.5 eq).

Reaction Execution: Heat the reaction mixture to reflux (approximately 78°C) and maintain
for 6-12 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC) until
the starting material is consumed.

Work-up: Cool the mixture to room temperature. Remove the solvent under reduced
pressure using a rotary evaporator.
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« Extraction: Redissolve the crude residue in ethyl acetate. Wash the organic layer
sequentially with 1M HCI solution, water, and brine.

¢ Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SOa),
filter, and concentrate under reduced pressure to yield the crude product.

« Purification: Purify the crude solid by column chromatography on silica gel or by
recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 2-
Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid.

Synthesis Workflow Diagram
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Caption: Synthetic workflow for 2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid.
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Structural Elucidation via Spectroscopy

The identity and purity of the synthesized compound are confirmed using standard

spectroscopic techniques.

'H NMR: The spectrum would show characteristic signals for the morpholine protons,
typically two triplets around 3.7-3.9 ppm. A singlet corresponding to the proton at the C5
position of the pyrimidine ring would also be visible, likely downfield. The acidic proton of the
carboxylic acid will appear as a broad singlet, which is exchangeable with D20.

13C NMR: The spectrum would display nine distinct carbon signals. The carbonyl carbon of
the carboxylic acid would be the most downfield signal (around 165-170 ppm). Carbons of
the pyrimidine ring will appear in the aromatic region, with the chlorinated carbon being
significantly affected. The four carbons of the morpholine ring would appear in the aliphatic
region.

Mass Spectrometry (MS): The mass spectrum will exhibit a molecular ion peak (M*) and a
characteristic M+2 peak with approximately one-third the intensity of the M+ peak, confirming
the presence of a single chlorine atom.

Infrared (IR) Spectroscopy: Key vibrational frequencies would include a broad O-H stretch
for the carboxylic acid (around 2500-3300 cm™1), a sharp C=0 stretch (around 1700-1725
cm~1), and C=N/C=C stretching bands for the pyrimidine ring (around 1500-1600 cm~1).[2]

Reactivity and Applications in Drug Discovery

This molecule is not typically an end-product but rather a versatile scaffold for further chemical

modification. Its two primary reactive sites allow for orthogonal derivatization.

Nucleophilic Aromatic Substitution (SNAr) at C2: The chlorine atom at the C2 position is an
excellent leaving group. It can be readily displaced by a wide range of nucleophiles (amines,
thiols, alcohols) in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-
Hartwig) or direct SNAr, enabling the introduction of diverse substituents.[4]

Carboxylic Acid Derivatization at C4: The carboxylic acid group is a handle for forming
amides, esters, or other related functional groups.[3] Amide coupling reactions, using
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standard reagents like HATU or EDC/HOBt, are commonly employed to link this scaffold to
other fragments or pharmacophores.

The morpholino-pyrimidine core is a privileged scaffold found in numerous kinase inhibitors.[5]
The morpholine oxygen often acts as a crucial hydrogen bond acceptor in the hinge region of
kinase active sites. This scaffold has been explored for developing inhibitors of the
PISK/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer.[5] Derivatives
have also been investigated for anti-inflammatory properties.[6]

Potential Derivatization Pathways
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Caption: Key derivatization reactions of the core scaffold.

Exemplary Protocol: In Vitro Kinase Inhibition Assay

To evaluate the biological activity of novel derivatives synthesized from this scaffold, an in vitro
kinase assay is a primary step. The following is a representative protocol for assessing the
inhibition of a target kinase (e.g., PI3Ka).

Protocol: PIBKa HTRF® Kinase Assay

» Reagent Preparation: Prepare a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgClz, 1
mM EGTA, and 0.01% Brij-35). Prepare serial dilutions of the test compound (synthesized
derivative) in DMSO, followed by dilution in kinase buffer.

o Kinase Reaction: In a 384-well plate, add the test compound solution. Add the PI3Ka
enzyme and the lipid substrate (e.g., PIP2).

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.researchgate.net/publication/387435405_Recent_Updates_on_Morpholino_Pyrimidine_Derivatives_as_Promising_PI3KAktmTOR_Inhibitors
https://www.researchgate.net/publication/387435405_Recent_Updates_on_Morpholino_Pyrimidine_Derivatives_as_Promising_PI3KAktmTOR_Inhibitors
https://pmc.ncbi.nlm.nih.gov/articles/PMC10294549/
https://www.benchchem.com/product/b3120390/docs?utm_src=pdf-body-img#2-chloro-6-morpholin-4-yl-pyrimidine-4-carboxylic-acid-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3120390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Initiation: Initiate the kinase reaction by adding ATP to a final concentration equivalent to its
Km.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

Detection: Stop the reaction by adding a detection mix containing EDTA, a biotinylated-PIP3
antibody, and a europium-labeled secondary antibody.

Signal Reading: After another incubation period, read the plate on an HTRF®-compatible
reader to measure the energy transfer signal, which is proportional to the amount of PIP3
produced.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to
controls (no enzyme and no inhibitor). Plot the percent inhibition against the compound
concentration and fit the data to a four-parameter logistic equation to determine the ICso
value.

Safety and Handling

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust
and contact with skin and eyes. Similar chlorinated heterocyclic compounds may cause skin,
eye, and respiratory irritation.[2]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Disclaimer: This product is intended for research use only and is not for human or veterinary
use.[2][7]

Conclusion

2-Chloro-6-(morpholin-4-yl)pyrimidine-4-carboxylic acid is a high-value synthetic intermediate

with significant potential in medicinal chemistry. Its trifunctional nature provides a robust
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platform for generating novel and diverse molecular architectures. The reliable synthetic access
and predictable reactivity at its chloro and carboxylic acid groups allow for the systematic
exploration of structure-activity relationships, making it a cornerstone for discovery programs
targeting a range of diseases, particularly in the field of oncology and inflammation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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